Research progress of spinel CoFe2O4 as an electrocatalyst for the oxygen evolution reaction
Catalysis Science & Technology Pub Date: 2023-09-08 DOI: 10.1039/D3CY01013A
Abstract
To satisfy the energy demand of modern society, seeking sustainable, clean and efficient energy production is claimed to be significant. Electrolytic water technology is an efficient and sustainable way to generate hydrogen, which is considered an effective method for sustainable development of energy production and use in the future. Nevertheless, owing to the high theoretical voltage, multi-electron reaction process and slow kinetics of the anode oxygen evolution reaction (OER), its electrolytic water voltage is increased. Therefore, it is crucial to develop a reasonable electrocatalyst to reduce the reaction energy barrier. As of late, noble metals Ir and Ru, as well as their oxides, have demonstrated good electrocatalytic performance, but their price and material scarcity prevent their widespread commercialization. So, in order to reduce the use of noble metal catalysts, it is necessary to explore high-activity and affordable catalysts. CoFe2O4, a typical anti-spinel material, is a promising OER electrocatalyst because of its diverse structure, low cost, high stability and environmental friendliness. The paper examines the most current developments in CoFe2O4 as an OER electrocatalyst over the past decade. The mechanisms related to the OER were introduced first, and then the electronic structure of CoFe2O4 and the commonly used synthesis methods were introduced. Next, different modification strategies to improve the OER performance were discussed, and the best approach for CoFe2O4 catalysis was found through analysis. Lastly, we suggested future studies and development approaches for CoFe2O4 catalysts that are more effective.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 13490-74-9
